(1R,2S)-2-[3-(Trifluoromethyl)phenyl]cyclopentan-1-amine;hydrochloride

• IUPAC Name: (1R,2S)-2-[3-(trifluoromethyl)phenyl]cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C12H14F3N.ClH/c13-12(14,15)9-4-1-3-8(7-9)10-5-2-6-11(10)16;/h1,3-4,7,10-11H,2,5-6,16H2;1H/t10-,11+;/m0./s1
• InChI Key: RTECLLUDDZOAFB-VZXYPILPSA-N
• Canonical SMILES: C1CC(C(C1)N)C2=CC(=CC=C2)C(F)(F)F.Cl
• Isomeric SMILES: C1C[C@H]([C@@H](C1)N)C2=CC(=CC=C2)C(F)(F)F.Cl
• Molecular Formula: C12H15ClF3N
• Molecular Weight: 265.70 g/mol
• CAS No.: 2138005-50-0

Description

The compound is a type of trifluoromethyl ketone. Trifluoromethyl ketones are valuable synthetic targets and are used in the construction of fluorinated pharmacons.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethyl ketones can be synthesized through various methods.

Scientific Research Applications

Synthesis and Resolution of Chiral Compounds

The synthesis and resolution of new chiral compounds are crucial in medicinal chemistry for developing more effective and less toxic pharmaceuticals. A study by Jin-Song Yang et al. (2000) focuses on synthesizing optically pure forms of C2-symmetric trans-1,2-bis(2-aminophenyl)cyclopentanes, which are crucial for creating specific chiral environments necessary for certain reactions and pharmaceutical applications. The process involves converting a known racemic compound into its optically active forms, highlighting the importance of such methodologies in synthesizing chiral drugs (Yang et al., 2000).

Reaction Mechanisms and Kinetics

Understanding the kinetics and mechanisms of chemical reactions involving cyclopentane derivatives is essential for optimizing reaction conditions in pharmaceutical synthesis. For instance, A. Roy's work (1995) on the kinetics of degradation of cyclopentolate hydrochloride in alkaline solutions provides insights into the stability of cyclopentane derivatives under various pH conditions. This study is vital for designing stable pharmaceutical formulations and understanding the degradation pathways of cyclopentane-containing drugs (Roy, 1995).

Biological Properties and Applications

Exploring the biological properties of chemical compounds is fundamental in discovering new drugs and understanding their pharmacological effects. A significant application is found in the synthesis and evaluation of azetidine-2-one derivatives of 1H-benzimidazole by M. Noolvi et al. (2014). These compounds exhibit antimicrobial and cytotoxic activities, which are crucial for developing new therapeutic agents. The study showcases the potential of cyclopentane derivatives in contributing to the discovery of novel drugs with specific biological activities (Noolvi et al., 2014).